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Cat. No.: B13428418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides detailed information on the rainfastness of the herbicide

fenpyrazone and the critical interval required between its application and subsequent rainfall.

The following information is compiled from available research to assist in experimental planning

and troubleshooting.

Fenpyrazone Rainfastness Overview
Fenpyrazone exhibits strong tolerance to rain erosion due to its ability to quickly penetrate leaf

tissues.[1] This characteristic contributes to its effectiveness as a post-emergence herbicide.

However, a critical time interval is required for adequate absorption to ensure its herbicidal

activity is not compromised by rainfall.

Key Findings from Experimental Studies
A key study on the herbicidal characteristics of fenpyrazone determined its rainfastness

properties through greenhouse experiments.[1] The study concluded that there was no

significant correlation between the herbicidal activity of fenpyrazone and the interval time

when rainfall occurred more than one hour after application.[1] Conversely, rainfall within one

hour of application may necessitate reapplication to achieve desired efficacy.[1]
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The following table summarizes the findings on the impact of the rainfall interval on the efficacy

of fenpyrazone.

Rainfall Interval
After Application

Impact on
Herbicidal Activity

Recommendation Source

< 1 Hour
Significant reduction

in efficacy possible

Reapplication is

recommended
[1]

> 1 Hour
No significant impact

on efficacy

Reapplication is not

necessary
[1]

Note: Detailed public data on the effects of varying rainfall intensities and durations on

fenpyrazone efficacy is limited. The primary recommendation is based on the critical 1-hour

post-application interval.

Experimental Protocols
The following is a generalized methodology for assessing the rainfastness of fenpyrazone,

based on the available literature.

Objective: To determine the effect of simulated rainfall on the herbicidal efficacy of

fenpyrazone at different intervals after application.

Materials:

Fenpyrazone formulation

Target weed species (e.g., barnyard grass, Echinochloa crus-galli) at the 1- to 4-leaf stage[1]

Greenhouse or controlled environment chamber

Rainfall simulator

Spraying equipment

Pots and growing medium
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Methodology:

Plant Cultivation: Grow the target weed species in pots under optimal conditions (e.g.,

temperature between 20-35°C)[1].

Herbicide Application: Apply fenpyrazone at the desired rate to the weeds at the specified

growth stage.

Rainfall Simulation: At predetermined intervals after fenpyrazone application (e.g., 0.5, 1, 2,

4, and 8 hours), subject the treated plants to simulated rainfall of a specific intensity and

duration. Include a control group that does not receive simulated rainfall.

Efficacy Assessment: After a set period (e.g., 14-21 days), assess the herbicidal efficacy by

measuring parameters such as:

Visual injury ratings

Plant mortality

Fresh or dry weight of the above-ground biomass

GR₅₀ (the herbicide dose required to cause a 50% reduction in plant growth)[1]

Data Analysis: Statistically analyze the data to determine the significance of the rainfall

interval on fenpyrazone's efficacy.
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Caption: Experimental workflow for assessing fenpyrazone rainfastness.

Troubleshooting and FAQs
Q1: It started raining less than an hour after I applied fenpyrazone. What should I do?
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A1: If rainfall occurs within one hour of application, the efficacy of the treatment may be

compromised. It is recommended to reapply the fenpyrazone treatment to ensure effective

weed control.[1]

Q2: How long after application is fenpyrazone considered rainfast?

A2: Based on current research, fenpyrazone is considered rainfast one hour after application.

[1] Rainfall after this period should not significantly impact its herbicidal activity.[1]

Q3: Does the intensity of the rainfall affect fenpyrazone's efficacy?

A3: While specific data on the effect of rainfall intensity on fenpyrazone is not readily available,

heavy rainfall shortly after application is generally more likely to wash off the herbicide before it

can be fully absorbed. The 1-hour recommendation should be followed regardless of the rainfall

intensity.

Q4: Can I add an adjuvant to improve the rainfastness of fenpyrazone?

A4: The addition of adjuvants may improve the rainfastness of some herbicides. However,

specific information on the use of adjuvants with fenpyrazone for this purpose is not detailed in

the available literature. It is always recommended to consult the product label and conduct

small-scale tests to determine compatibility and effectiveness.

Q5: Are there other environmental factors that can affect fenpyrazone's performance?

A5: Yes, factors such as temperature and light intensity can influence the efficacy of

fenpyrazone.[1] For optimal performance, it is recommended to apply fenpyrazone on a

sunny day with temperatures above 20°C.[1]
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Caption: Troubleshooting logic for rainfall after fenpyrazone application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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